Cas no 446022-33-9 (Pelitrexol)

Pelitrexol (Ag 2037) is an inhibitor of glycinamide ribonucleotide formyltransferase (GARFT) Pelitrexol also inhibits mTORC1 by reducing the level of GTP bound rheb (mTORC1 specific activator). Pelitrexol has shown strong tumor growth inhibition in mouse models

Pelitrexol structure

Product Name:Pelitrexol

CAS No:446022-33-9

Molecular Formula:C₂₀H₂₅N₅O₆S

Molecular Weight:463.5074

CID:68132

Pelitrexol Properties

Names and Identifiers

- Pelitrexol
- N-((5-(2-((6S)-2-Amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)ethyl)-4-methyl-2-thienyl)carbonyl)-L-glutamic acid
- AG 2037
- (2S)-2-(((5-(2-((6S)-2-Amino-4-oxo-1,4,5,6,7,8-hexahydropyrido(2,3-D)pyrimidin-6-yl)ethyl)-4-methylthiophen-2-yl)carbonyl)amino)pentanedioic acid
- L-Glutamic acid,N-((5-(2-((6S)-2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido(2,3-D)pyrimidin-6-yl)ethyl)-4-methyl-2-thienyl)carbonyl)
- Unii-dht6E8m4kp
- +Expand
- InChIKey： QXOPTIPQEVJERB-JQWIXIFHSA-N
- Inchi： 1S/C20H25N5O6S/c1-9-6-14(18(29)23-12(19(30)31)3-5-15(26)27)32-13(9)4-2-10-7-11-16(22-8-10)24-20(21)25-17(11)28/h6,10,12H,2-5,7-8H2,1H3,(H,23,29)(H,26,27)(H,30,31)(H4,21,22,24,25,28)/t10-,12-/m0/s1
- SMILES： O=C(O)CC[C@@H](C(O)=O)NC(C1=CC(C)=C(CC[C@H](CN2)CC3=C2N=C(N)NC3=O)S1)=O

Computed Properties

Exact Mass: 463.15300
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 10
Heavy Atom Count: 32

Experimental Properties

LogP: 2.09690
PSA: 215.74000

Pelitrexol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DKEX-5mg	N-((5-(2-((6S)-2-Amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)ethyl)-4-methyl-2-thienyl)carbonyl)-L-glutamic acid	446022-33-9	98%	5mg	$700.00	2024-05-02
A2B Chem LLC	AG32185-5mg	N-((5-(2-((6S)-2-Amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)ethyl)-4-methyl-2-thienyl)carbonyl)-L-glutamic acid	446022-33-9	98%	5mg	$615.00	2024-04-20
Ambeed	A240794-5mg	Ag 2037	446022-33-9	99%	5mg	$369.0	2024-07-19
Biosynth	WSA02233-1 mg	Pelitrexol	446022-33-9		1mg	$176.00
ChemScence	CS-0003432-5mg	Pelitrexol	446022-33-9	99.83%	5mg	$580.0	2022-04-27
eNovation Chemicals LLC	Y1239033-5mg	N-((5-(2-((6S)-2-Amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)ethyl)-4-methyl-2-thienyl)carbonyl)-L-glutamic acid	446022-33-9	99%	5mg	$1020	2024-06-06
MedChemExpress	HY-14530-5mg	Pelitrexol	446022-33-9	98.94%	5mg	￥5800	2024-04-18
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce50618-250mg	Pelitrexol (AG 2037)	446022-33-9	98%	250mg	￥0.00	2023-09-07

Pelitrexol Suppliers

Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.

Audited Supplier

(CAS:446022-33-9)

MR./MRS.:ZHANG HUAN

Phone:18827031272

Email:1438980011@qq.com

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:446022-33-9)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

Pelitrexol Related Literature

1. The first example of the direct asymmetric conjugate addition of aldehydes to a methylenemalonate promoted by an axially chiral amino diol catalyst

Taichi Kano,Fumitaka Shirozu,Koichi Tatsumi,Yasushi Kubota,Keiji Maruoka Chem. Sci. 2011 2 2311
2. The first example of the direct asymmetric conjugate addition of aldehydes to a methylenemalonate promoted by an axially chiral amino diol catalyst

Taichi Kano,Fumitaka Shirozu,Koichi Tatsumi,Yasushi Kubota,Keiji Maruoka Chem. Sci. 2011 2 2311

446022-33-9 (Pelitrexol) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:446022-33-9)Pelitrexol

Purity:99%

Quantity:5mg

Price($):332.0